Cas no 1805111-81-2 (Ethyl 2-bromo-4-methyl-6-nitrophenylacetate)

• Product Name: Ethyl 2-bromo-4-methyl-6-nitrophenylacetate
• CAS No: 1805111-81-2
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 5005778
• Update Time: 2025-06-11

Ethyl 2-bromo-4-methyl-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-methyl-6-nitrophenylacetate

• Inchi： 1S/C11H12BrNO4/c1-3-17-11(14)6-8-9(12)4-7(2)5-10(8)13(15)16/h4-5H,3,6H2,1-2H3
• InChI Key： JWSZLDQDPSDEFC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 3
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 2-bromo-4-methyl-6-nitrophenylacetate

Ethyl 2-bromo-4-methyl-6-nitrophenylacetate (CAS No. 1805111-81-2): A Comprehensive Overview

Ethyl 2-bromo-4-methyl-6-nitrophenylacetate (CAS No. 1805111-81-2) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a bromo, methyl, and nitro substituent on the phenyl ring, as well as an ester functional group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of Ethyl 2-bromo-4-methyl-6-nitrophenylacetate is represented by the formula C₁₂H₁₃BrNO₄. The presence of the bromo and nitro groups imparts specific reactivity and functional properties, making it an attractive starting material for a wide range of synthetic transformations. The ester group, on the other hand, provides additional opportunities for further derivatization and functionalization.

In recent years, there has been growing interest in the use of Ethyl 2-bromo-4-methyl-6-nitrophenylacetate as a building block in the development of novel pharmaceuticals. Research has shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of derivatives of this compound in inhibiting specific enzymes involved in cancer progression.

The synthesis of Ethyl 2-bromo-4-methyl-6-nitrophenylacetate typically involves several steps, including bromination, nitration, and esterification reactions. The choice of reagents and reaction conditions is crucial to achieve high yields and purity. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic processes, have been explored to optimize the production of this compound. These methods not only enhance efficiency but also reduce environmental impact by minimizing waste generation.

In addition to its applications in pharmaceutical research, Ethyl 2-bromo-4-methyl-6-nitrophenylacetate has found use in materials science. Its unique electronic properties make it suitable for the development of functional materials with applications in electronics and energy storage. For example, recent studies have demonstrated the potential of this compound in the fabrication of organic semiconductors and dye-sensitized solar cells.

The safety and handling of Ethyl 2-bromo-4-methyl-6-nitrophenylacetate are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The analytical characterization of Ethyl 2-bromo-4-methyl-6-nitrophenylacetate is essential for verifying its purity and identity. Common analytical techniques used for this purpose include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure and composition of the compound, ensuring its suitability for various applications.

In conclusion, Ethyl 2-bromo-4-methyl-6-nitrophenylacetate (CAS No. 1805111-81-2) is a multifaceted compound with significant potential in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an invaluable intermediate in the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern scientific endeavors.